Cas no 86483-51-4 (Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate)

Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate Properties

Names and Identifiers

• Ethyl 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoate
• Benzenepropanoic acid,2,4-dichloro-5-fluoro-b-oxo-, ethyl ester
• ETHYL (2,4-DICHLORO-5-FLUOROBENZOYL) ACETATE
• Ethyl 2,4-dichloro-5-fluorobenzoylacetate
• Ethyl2,4-dichoro-5-fluoro-oxo-benzenepropanoate
• SCHEMBL4714980
• ethyl 2,4-dichloro-5-fluoro-benzoyl-acetate
• ethyl 2,4-dichloro-5-fluoro-benzoylacetate
• AM20041264
• 3-(2,4-dichloro-5-fluorophenyl)-3-oxopropanoic acid ethyl ester
• CS-0361473
• DTXSID40378992
• FT-0654163
• ETHYL2,4-DICHLORO-5-FLUOROBENZOYLACETATE
• POKPUCWXUHWGMX-UHFFFAOYSA-N
• AKOS009157397
• Ethyl (2,4-dichloro-5-fluorobenzoyl)acetate
• A841683
• 86483-51-4
• 3-(2,4-dichloro-5-fluoro-phenyl)-3-oxo-propionic acid ethyl ester
• ethyl 3-(2,4-dichloro-5-fluoro-phenyl)-3-oxo-propanoate
• +Expand

• MDL： MFCD03094232
• InChIKey： POKPUCWXUHWGMX-UHFFFAOYSA-N
• Inchi： 1S/C11H9Cl2FO3/c1-2-17-11(16)5-10(15)6-3-9(14)8(13)4-7(6)12/h3-4H,2,5H2,1H3
• SMILES： CCOC(=O)CC(=O)C1=CC(=C(C=C1Cl)Cl)F

Computed Properties

• Exact Mass: 277.991
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 277.991
• Heavy Atom Count: 17
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 3.26840
• PSA: 43.37000
• Refractive Index: 1.523
• Boiling Point: 329.5°C at 760 mmHg
• Flash Point: 127.6°C
• Density: 1.381